Rotatable Bond Restriction Index: 2 Rotatable Bonds vs. Greater Conformational Freedom in Non-Tetrasubstituted THF-Acetic Acid Analogs
2-(3-Amino-4,4-dimethyloxolan-3-yl)acetic acid possesses exactly 2 rotatable bonds, as reported in the vendor computed property panel . By contrast, 2-amino-2-(tetrahydrofuran-3-yl)acetic acid (CAS 1169930-49-7)—which lacks the Cα-tetrasubstitution and gem-dimethyl groups—has 3 rotatable bonds owing to the additional rotational freedom between the α-carbon and the THF ring . The reduction from 3 to 2 rotatable bonds represents a ~33% decrease in backbone degrees of freedom. In the broader Cα-tetrasubstituted amino acid literature, oligomeric chains of tetrahydrofuran amino acids with constrained rotatable bonds exhibit well-defined repeating β-turn secondary structures in solution, while more flexible analogs do not adopt stable hydrogen-bonded conformations in short sequences [1]. For procurement decisions involving peptidomimetic scaffold construction, this difference directly impacts the probability of obtaining a pre-organized, structurally homogeneous peptide product.
33% fewer
| Evidence Dimension | Number of rotatable bonds (conformational flexibility indicator) |
|---|---|
| Target Compound Data | 2 rotatable bonds |
| Comparator Or Baseline | 2-Amino-2-(tetrahydrofuran-3-yl)acetic acid (CAS 1169930-49-7): 3 rotatable bonds |
| Quantified Difference | 33% fewer rotatable bonds (2 vs. 3) |
| Conditions | Computed from SMILES structures; Leyan vendor panel and ChemShuttle product specification |
Why This Matters
A 33% reduction in rotatable bonds directly translates to lower entropic penalty upon target binding and higher probability of defined secondary structure in short peptide sequences, making this compound preferable for peptidomimetic libraries where conformational pre-organization is a design requirement.
- [1] Smith MD, Claridge TDW, Fleet GWJ, Tranter GE, Sansom MSP. Secondary structure in oligomers of carbohydrate amino acids. Chem Commun. 1998;(17):1819-1820. (Demonstrates that constrained THF amino acid oligomers adopt repeating β-turn structures). View Source
